Cas no 1017119-53-7 (2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde)

• Product Name: 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde
• CAS No: 1017119-53-7
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 6156540
• PubChem ID: 24264251
• Update Time: 2025-05-21

2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1017119-53-7
• 2-(2-(3-Fluorophenyl)-5-methyloxazol-4-yl)acetaldehyde
• 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde

• Inchi： 1S/C12H10FNO2/c1-8-11(5-6-15)14-12(16-8)9-3-2-4-10(13)7-9/h2-4,6-7H,5H2,1H3
• InChI Key： JCVOXMXCTSTNEV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC(CC=O)=C(C)O1

Computed Properties

• Exact Mass: 219.06955672g/mol
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde

Comprehensive Overview of 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde (CAS No. 1017119-53-7)

2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde (CAS No. 1017119-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluorophenyl group attached to an oxazole ring, which is further functionalized with an acetaldehyde moiety. This combination of functional groups makes it a versatile intermediate in the synthesis of bioactive molecules.

Researchers are particularly interested in 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde due to its potential applications in drug discovery. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, which are critical factors in the development of new therapeutics. Additionally, the oxazole ring is a common pharmacophore found in many FDA-approved drugs, further highlighting the compound's relevance in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's ability to interact with biological targets selectively makes it a valuable tool for researchers exploring treatments for conditions such as neurodegenerative diseases and cancer. Its structural features also align with the growing trend of green chemistry, as fluorine incorporation can reduce the environmental impact of pharmaceutical waste.

The synthesis of 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. These methods are continually optimized to improve yield and purity, addressing the needs of industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and ensure compliance with regulatory standards.

Beyond pharmaceuticals, 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde has potential applications in material science. Its unique electronic properties make it a candidate for developing advanced organic semiconductors and sensors. This versatility underscores the compound's importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to explore the capabilities of 2-[2-(3-Fluorophenyl)-5-methyl-1,3-oxazol-4-yl]acetaldehyde, its role in innovative therapies and sustainable technologies is expected to expand. Researchers and industry professionals alike are keen to uncover new synthetic routes and applications for this promising compound, ensuring its place at the forefront of modern chemical innovation.